Cas no 126005-83-2 (β-D-Glucopyranose, 1-[(1S,4aS,7aS)-1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylenecyclopenta[c]pyran-4-carboxylate] (9CI))

• Product Name: β-D-Glucopyranose, 1-[(1S,4aS,7aS)-1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylenecyclopenta[c]pyran-4-carboxylate] (9CI)
• CAS No: 126005-83-2
• MF: C₂₂H₃₂O₁₄
• MW: 520.481088638306
• CID: 143415
• Update Time: 2024-03-01

β-D-Glucopyranose, 1-[(1S,4aS,7aS)-1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylenecyclopenta[c]pyran-4-carboxylate] (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1-[(1S,4aS,7aS)-1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylenecyclopenta[c]pyran-4-carboxylate](9CI)
• b-D-Glucopyranose,1-[(1S,4aS,7aS)-1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylenecyclopenta[c]pyran-4-carboxyla
• Asystasioside C
• b-D-Glucopyranose, 1-[1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylenecyclopenta[c]pyran-4-carboxylate],[1S-(1a,4aa,7aa)]-
• β-D-Glucopyranose, 1-[(1S,4aS,7aS)-1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methylenecyclopenta[c]pyran-4-carboxylate] (9CI)

• Inchi： 1S/C22H32O14/c1-7-2-3-8-9(19(31)35-21-17(29)15(27)13(25)10(4-23)33-21)6-32-20(12(7)8)36-22-18(30)16(28)14(26)11(5-24)34-22/h6,8,10-18,20-30H,1-5H2
• InChI Key： YHBNXDRLEKDOPO-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C3C(CCC3=C)C(C(OC3C(O)C(O)C(O)C(CO)O3)=O)=CO2)O1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 36
• XLogP3: -1.977

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds